Cas no 78854-27-0 ((2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid;hydrochloride)

• Product Name: (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid;hydrochloride
• CAS No: 78854-27-0
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• MDL: MFCD11557234
• CID: 2191591
• PubChem ID: 74890044
• Update Time: 2025-05-20

(2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-proline, 4-mercapto-, hydrochloride
• (2S)-4-sulfanylpyrrolidine-2-carboxylic acid,hydrochloride
• (4S)-4-Mercapto-L-proline chloride
• L-Proline,4-mercapto-,hydrochloride(1:1),
• Cis-4-mercapto-L-proline
• (2S,4S)-4-mercaptopyrrolidine-2-carboxylic acid
• (4S)-4-Mercapto-L-proline
• (4S)-4-Sulfanyl-L-proline
• PB10959
• A3774
• (2S,4S)-4-Sulfanylpyrrolidine-2-carboxylic acid
• (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid;hydrochloride
• A1-03716
• 78854-27-0
• (4S)-4-mercapto-L-proline hydrochloride
• L-Proline,4-mercapto-,hydrochloride(1
• OBUGHYLMLADJFK-MMALYQPHSA-N
• cis 4-Mercapto-pyrrolidine-2-carboxylic acid hydrochloride
• Cis-4-Mercapto-L-proline hydrochloride
• CS-0053409
• (2S,4S)-4-Sulfanylpyrrolidine-2-carboxylic acid HCl
• SCHEMBL5698094
• (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride
• cis 4-Mercaptopyrrolidine-2-carboxylic acid hydrochloride
• MFCD11557234

• MDL： MFCD11557234
• Inchi： 1S/C5H9NO2S/c7-5(8)4-1-3(9)2-6-4/h3-4,6,9H,1-2H2,(H,7,8)/t3-,4-/m0/s1
• InChI Key： OYNANFOWNSGDJL-IMJSIDKUSA-N
• SMILES： S[C@@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 147.035
• Monoisotopic Mass: 147.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.3

Experimental Properties

• Density: 1.32
• Boiling Point: 317.9°C at 760 mmHg
• Flash Point: 146.1°C
• Refractive Index: 1.567
• LogP: 0.86210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid;hydrochloride

(2S,4S)-4-Sulfanylpyrrolidine-2-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 78854-27-0, known as (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical characteristics, biological activity, and recent advancements in its research.

(2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride is a chiral compound with a pyrrolidine ring containing a sulfanyl group at the 4-position and a carboxylic acid group at the 2-position. The hydrochloride salt form indicates that it exists as the protonated version of the carboxylic acid, which is commonly seen in pharmaceutical compounds for improved solubility and stability. The stereochemistry of this compound is crucial, as the (2S,4S) configuration plays a significant role in its biological activity and interactions.

Recent studies have highlighted the potential of this compound in the treatment of neurodegenerative diseases such as Parkinson's disease. Researchers have found that the sulfanyl group in the molecule contributes to its antioxidant properties, which are essential in combating oxidative stress—a key factor in neurodegenerative conditions. Additionally, the pyrrolidine ring structure provides a scaffold for further functionalization, enabling the development of more potent derivatives.

The synthesis of (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride involves a multi-step process that includes asymmetric induction to achieve the desired stereochemistry. This has been a focus of recent research efforts, with chemists exploring more efficient and scalable methods for its production. The use of biocatalysts and enantioselective reactions has shown promise in improving both yield and enantiomeric excess.

In terms of biological activity, this compound has demonstrated selective binding to certain receptors involved in neurotransmission. This selectivity is critical for minimizing off-target effects and enhancing therapeutic efficacy. Preclinical studies have shown that it exhibits favorable pharmacokinetic properties, including good bioavailability and minimal toxicity profiles.

One of the most exciting developments in recent years is the exploration of this compound as a potential lead for developing new classes of drugs targeting central nervous system disorders. Its ability to cross the blood-brain barrier makes it an attractive candidate for treating conditions where brain penetration is essential.

In conclusion, (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid hydrochloride represents a promising molecule with significant potential in drug discovery and development. Its unique structure, coupled with advancements in synthetic methodologies and biological understanding, positions it as a key player in addressing unmet medical needs.